Cas no 1270529-94-6 (tert-butyl N-2-amino-2-(2,4-dimethylphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(2,4-dimethylphenyl)ethylcarbamate
• CAS No: 1270529-94-6
• MF: C₁₅H₂₄N₂O₂
• MW: 264.363264083862
• CID: 6377470
• PubChem ID: 82303821
• Update Time: 2025-06-27

tert-butyl N-2-amino-2-(2,4-dimethylphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(2,4-dimethylphenyl)ethylcarbamate
• 1270529-94-6
• EN300-1878364
• tert-butyl N-[2-amino-2-(2,4-dimethylphenyl)ethyl]carbamate

• Inchi： 1S/C15H24N2O2/c1-10-6-7-12(11(2)8-10)13(16)9-17-14(18)19-15(3,4)5/h6-8,13H,9,16H2,1-5H3,(H,17,18)
• InChI Key： ZCVBZGTXDFOPJD-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=CC(C)=CC=1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.183778013g/mol
• Monoisotopic Mass: 264.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-2-(2,4-dimethylphenyl)ethylcarbamate

Introduction to tert-butyl N-2-amino-2-(2,4-dimethylphenyl)ethylcarbamate (CAS No. 1270529-94-6)

The compound tert-butyl N-2-amino-2-(2,4-dimethylphenyl)ethylcarbamate (CAS No. 1270529-94-6) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the development of novel bioactive molecules. This carbamate derivative has garnered considerable attention due to its structural complexity and potential therapeutic applications. The presence of a tert-butyl group and a 2,4-dimethylphenyl moiety in its molecular framework contributes to its unique chemical properties, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of carbamate-based compounds in medicinal chemistry. Carbamates are known for their versatility in drug design, often serving as key intermediates in the synthesis of biologically active agents. The specific substitution pattern in tert-butyl N-2-amino-2-(2,4-dimethylphenyl)ethylcarbamate imparts distinct pharmacological characteristics that may enhance its efficacy and selectivity. This compound’s potential lies in its ability to interact with biological targets, modulating pathways that are relevant to various diseases.

The tert-butyl group is a well-known steric hindrance element that can influence the binding affinity and metabolic stability of a molecule. In this context, it may prevent unwanted side reactions while improving the compound’s bioavailability. On the other hand, the 2,4-dimethylphenyl ring introduces lipophilicity and electronic properties that can fine-tune the compound’s interaction with biological receptors. These features make tert-butyl N-2-amino-2-(2,4-dimethylphenyl)ethylcarbamate a fascinating subject for further exploration.

Current research in medicinal chemistry emphasizes the need for innovative molecular architectures to address unmet medical needs. The synthesis and characterization of this carbamate derivative have opened new avenues for drug discovery. By leveraging computational methods and high-throughput screening, scientists are exploring its potential as a lead compound for therapeutic intervention. Preliminary findings suggest that it may exhibit properties relevant to neurological disorders, inflammation, and cancer.

The structural motifs present in tert-butyl N-2-amino-2-(2,4-dimethylphenyl)ethylcarbamate align with emerging trends in drug design, where multifunctional molecules are being developed to target complex diseases more effectively. The combination of a rigid aromatic system with an amino-carbamate linkage provides a scaffold that can be modified to optimize pharmacokinetic profiles. This flexibility is crucial for developing drugs that not only demonstrate high potency but also exhibit favorable safety profiles.

In conclusion, tert-butyl N-2-amino-2-(2,4-dimethylphenyl)ethylcarbamate (CAS No. 1270529-94-6) represents a significant contribution to the pharmaceutical landscape. Its unique structural features and potential biological activity make it an attractive candidate for further research and development. As the field of medicinal chemistry continues to evolve, compounds like this one will play a pivotal role in shaping the future of drug discovery and therapy.